Cas no 244793-29-1 (2-Bromo-N-(2,4-dimethylphenyl)butanamide)

• Product Name: 2-Bromo-N-(2,4-dimethylphenyl)butanamide
• CAS No: 244793-29-1
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• MDL: MFCD09269399
• CID: 4642768
• Update Time: 2025-10-05

2-Bromo-N-(2,4-dimethylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2,4-dimethylphenyl)butanamide
• 2-bromo-N-(2,4-dimethylphenyl)butyramide
• STK278610
• 2-Bromo-N-(2,4-dimethylphenyl)butanamide

• MDL： MFCD09269399
• Inchi： 1S/C12H16BrNO/c1-4-10(13)12(15)14-11-6-5-8(2)7-9(11)3/h5-7,10H,4H2,1-3H3,(H,14,15)
• InChI Key： YEWGUIAEHMNDOB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)C(Br)CC

Additional information on 2-Bromo-N-(2,4-dimethylphenyl)butanamide

Introduction to 2-Bromo-N-(2,4-Dimethylphenyl)Butanamide (CAS No. 244793-29-1)

2-Bromo-N-(2,4-Dimethylphenyl)Butanamide (CAS No. 244793-29-1) is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a bromine atom with a butanamide group and a 2,4-dimethylphenyl substituent. The bromine atom plays a crucial role in its reactivity, making it a valuable intermediate in various chemical reactions. Recent studies have highlighted its potential applications in drug discovery and advanced material synthesis.

The butanamide group in this compound contributes to its stability and solubility properties, which are essential for its use in biological systems. The 2,4-dimethylphenyl substituent adds steric bulk and electronic effects, influencing the compound's reactivity and selectivity in reactions. Researchers have explored the use of 2-Bromo-N-(2,4-Dimethylphenyl)Butanamide in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of CAS No. 244793-29-1 through various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the compound's structure. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, 2-Bromo-N-(2,4-Dimethylphenyl)Butanamide has been utilized as a key intermediate in the synthesis of advanced polymers and high-performance materials. Its ability to undergo nucleophilic substitution reactions makes it highly versatile in forming new chemical bonds. For instance, researchers have employed this compound to create novel polyamides with enhanced mechanical properties and thermal stability.

The electronic properties of CAS No. 244793-29-1 have also been studied extensively. Computational chemistry techniques have revealed that the presence of the bromine atom significantly alters the compound's electronic distribution, enhancing its ability to participate in π-interactions. This characteristic has implications for its use in designing functional materials for electronics and optoelectronics.

Furthermore, recent studies have explored the biological activity of 2-Bromo-N-(2,4-Dimethylphenyl)Butanamide, particularly its potential as an anti-inflammatory agent. Preclinical experiments have demonstrated promising results, suggesting that this compound could serve as a lead molecule for developing new drugs targeting inflammatory diseases.

In conclusion, CAS No. 244793-29-1, or 2-Bromo-N-(2,4-Dimethylphenyl)Butanamide, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.